N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide
Overview
Description
N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide (CNB-001) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CNB-001 belongs to the class of sulfonamide compounds and has been found to exhibit neuroprotective properties.
Mechanism of Action
The mechanism of action of N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1). PARP-1 is involved in the repair of DNA damage and its inhibition has been shown to reduce cell death and inflammation in the brain. N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide has also been found to modulate the activity of other enzymes and receptors involved in neuroprotection.
Biochemical and Physiological Effects
N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide has been shown to have a range of biochemical and physiological effects. It has been found to reduce oxidative stress, inflammation, and cell death in the brain. N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide has also been shown to improve mitochondrial function and increase the expression of neuroprotective proteins.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity and good bioavailability. However, N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide has limitations in terms of its solubility and stability in aqueous solutions. It also requires further studies to determine its optimal dosage and administration route.
Future Directions
There are several future directions for the study of N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide. Further research is needed to determine its efficacy in the treatment of specific neurological disorders such as traumatic brain injury and Alzheimer's disease. The optimal dosage and administration route of N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide also need to be determined. Additionally, the potential side effects of N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide and its interactions with other drugs need to be investigated.
Conclusion
In conclusion, N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide is a promising compound with potential therapeutic applications in the treatment of neurological disorders. Its neuroprotective properties and mechanism of action make it a valuable compound for scientific research. Further studies are needed to fully understand the potential of N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide as a neuroprotective agent.
Scientific Research Applications
N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide has been extensively studied for its neuroprotective properties. It has been found to exhibit protective effects against a range of neurological disorders such as traumatic brain injury, stroke, and Alzheimer's disease. N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide has also been shown to improve cognitive function and reduce inflammation in the brain.
properties
IUPAC Name |
N-cyclohexyl-N-ethyl-3-nitrobenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S/c1-2-15(12-7-4-3-5-8-12)21(19,20)14-10-6-9-13(11-14)16(17)18/h6,9-12H,2-5,7-8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKDQTOFDPHAGIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.